Cas no 1956379-68-2 ((3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate)

• Product Name: (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate
• CAS No: 1956379-68-2
• CID: 4633239
• Update Time: 2025-05-22

(3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpiperidine-1-Carboxylate(WX641183)
• CIS-TERT-BUTYL 3-HYDROXY-3,4-DIMETHYLPIPERIDINE-1-CARBOXYLATE
• (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate
• CIS-TERT-BUTYL 3-HYDR0XY- 3. 4-DIMETHYLPIPERIDINE-l-CARBOXYLATE

Additional information on (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate (CAS: 1956379-68-2)

The compound (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate (CAS: 1956379-68-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its role in the development of novel therapeutic agents, owing to its unique stereochemical properties and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate using a catalytic enantioselective hydrogenation approach. The researchers achieved excellent enantiomeric excess (>99%) and high yield (92%), making this method highly suitable for large-scale production. The study also explored the compound's potential as a building block for the synthesis of gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment.

In the realm of drug discovery, this compound has shown promise as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. A recent patent application (WO2023056321) describes its use in the preparation of novel antidepressant candidates that exhibit reduced side effects compared to existing therapies. The tert-butyloxycarbonyl (Boc) protecting group in the molecule allows for selective deprotection and further functionalization, making it versatile for medicinal chemistry applications.

From a structural perspective, the presence of both hydroxyl and Boc-protected amine functionalities in (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate enables diverse chemical transformations. Recent computational studies have investigated its conformational preferences and hydrogen-bonding patterns, providing valuable insights for rational drug design. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry, highlighting the compound's potential as a scaffold for developing conformationally constrained pharmacophores.

The pharmaceutical industry has shown increasing interest in this compound, with several contract research organizations now offering custom synthesis services for (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate. Analytical methods for its characterization, including chiral HPLC and X-ray crystallography, have been refined to ensure high purity standards. Current research is focusing on its application in continuous flow chemistry platforms to enhance production efficiency and sustainability.

Looking forward, the unique structural features of (3R,4R)-tert-butyl 3-hydroxy-3,4-dimethylpiperidine-1-carboxylate position it as a valuable tool in fragment-based drug discovery. Its rigid yet functionalizable framework makes it particularly suitable for targeting protein-protein interactions, an area of growing importance in oncology and infectious disease research. Ongoing studies are exploring its incorporation into macrocyclic compounds and PROTACs (proteolysis targeting chimeras), potentially opening new avenues in targeted protein degradation therapies.